Cas no 108303-53-3 (1,3-Benzodioxole,5-(1-methylethyl)-)
108303-53-3 structure
Product Name:1,3-Benzodioxole,5-(1-methylethyl)-
CAS No:108303-53-3
MF:C10H12O2
MW:164.201083183289
CID:127893
PubChem ID:13934185
Update Time:2025-04-18
1,3-Benzodioxole,5-(1-methylethyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Benzodioxole,5-(1-methylethyl)-
- 1,3-Benzodioxole,5-(1-methylethyl)-(9CI)
- JHUBNQSPUZXGKI-UHFFFAOYSA-N
- 108303-53-3
- 5-isopropyl-1,3-benzodioxole
- 5-propan-2-yl-1,3-benzodioxole
- SCHEMBL70200
-
- Inchi: 1S/C10H12O2/c1-7(2)8-3-4-9-10(5-8)12-6-11-9/h3-5,7H,6H2,1-2H3
- InChI Key: JHUBNQSPUZXGKI-UHFFFAOYSA-N
- SMILES: O1COC2=CC=C(C=C12)C(C)C
Computed Properties
- Exact Mass: 164.08376
- Monoisotopic Mass: 164.083729621g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 156
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 18.5Ų
Experimental Properties
- PSA: 18.46
- LogP: 2.53870
1,3-Benzodioxole,5-(1-methylethyl)- Related Literature
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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